Cas no 1330044-12-6 (2-Ethynyl-5-fluoro-4-methoxypyrimidine)

• Product Name: 2-Ethynyl-5-fluoro-4-methoxypyrimidine
• CAS No: 1330044-12-6
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• MDL: MFCD26406951
• CID: 4694893
• PubChem ID: 71743828
• Update Time: 2025-05-26

2-Ethynyl-5-fluoro-4-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ETHYNYL-5-FLUORO-4-METHOXYPYRIMIDINE
• NEYJUWZPFWPUJA-UHFFFAOYSA-N
• FCH2429416
• AKOS027332324
• CS-0433600
• A1-18537
• DB-164396
• SCHEMBL2230641
• 1330044-12-6
• 2-Ethynyl-5-fluoro-4-methoxypyrimidine

• MDL： MFCD26406951
• Inchi： 1S/C7H5FN2O/c1-3-6-9-4-5(8)7(10-6)11-2/h1,4H,2H3
• InChI Key： NEYJUWZPFWPUJA-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#C)N=C1OC

Computed Properties

• Exact Mass: 152.03859095g/mol
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Ethynyl-5-fluoro-4-methoxypyrimidine

2-Ethynyl-5-Fluoro-4-Methoxypyrimidine: A Comprehensive Overview

The compound with CAS No. 1330044-12-6, known as 2-Ethynyl-5-fluoro-4-methoxypyrimidine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The pyrimidine ring serves as a versatile scaffold for various functional groups, making it a valuable structure in drug discovery and development.

The 2-Ethynyl group attached to the pyrimidine ring introduces an alkyne functionality, which is known for its unique chemical reactivity and potential for further functionalization. The 5-fluoro substituent adds electron-withdrawing properties, enhancing the compound's stability and bioactivity. Additionally, the 4-methoxy group contributes electron-donating effects through the oxygen atom, which can influence the compound's solubility and interaction with biological systems.

Recent studies have highlighted the importance of heterocyclic compounds like 2-Ethynyl-5-fluoro-4-methoxypyrimidine in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents, particularly in the treatment of cancer and infectious diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-proliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent.

The synthesis of 2-Ethynyl-5-fluoro-4-methoxypyrimidine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine derivative. The introduction of the ethynyl group at position 2 is often achieved through a Sonogashira coupling reaction, which is a well-established method for forming carbon-heteroatom bonds. The fluorination at position 5 and methoxylation at position 4 are typically performed using electrophilic substitution reactions under controlled conditions to ensure regioselectivity.

In terms of biological activity, pyrimidine derivatives are known for their ability to modulate various cellular pathways. The presence of the ethynyl group in this compound has been shown to enhance its ability to interact with specific protein targets, such as kinases and enzymes involved in cell signaling. This makes it a promising candidate for targeted therapy in diseases where such pathways are dysregulated.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of 2-Ethynyl-5-fluoro-4-methoxypyrimidine with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding to several key receptors, indicating its potential for further optimization into a drug candidate.

In conclusion, 2-Ethynyl-5-fluoro-4-methoxypyrimidine represents a valuable addition to the arsenal of heterocyclic compounds being explored for therapeutic applications. Its unique combination of functional groups and promising biological activity make it a subject of ongoing research interest. As new insights into its mechanism of action and pharmacological properties emerge, this compound holds great potential for contributing to the development of innovative treatments for various diseases.